Cas no 1806889-18-8 (3-Amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylic acid)

• Product Name: 3-Amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylic acid
• CAS No: 1806889-18-8
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4856750
• Update Time: 2025-07-23

3-Amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylic acid

• Inchi： 1S/C8H8F2N2O2/c1-3-6(11)4(8(13)14)2-5(12-3)7(9)10/h2,7H,11H2,1H3,(H,13,14)
• InChI Key： XJVITOQOJBREHL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=C(C(C)=N1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylic acid

Professional Introduction to 3-Amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylic Acid (CAS No. 1806889-18-8)

3-Amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylic acid, with the CAS number 1806889-18-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyridine derivative class, which has been widely studied for its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of an amino group, a difluoromethyl substituent, and a carboxylic acid moiety, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The 3-amino group in the molecule is a key functional moiety that can participate in hydrogen bonding interactions, influencing both the solubility and binding affinity of the compound. This feature is particularly important in medicinal chemistry, where interactions with biological targets such as enzymes and receptors are often mediated through hydrogen bonding. The 6-(difluoromethyl) substituent adds a layer of electronic complexity to the molecule, affecting its metabolic stability and lipophilicity. Difluoromethyl groups are known to enhance metabolic stability by resisting oxidative degradation, which is a crucial factor in drug design to prolong the half-life of pharmaceuticals.

The 2-methyl group contributes to the overall steric environment of the molecule, influencing its conformational flexibility and binding properties. This can be particularly relevant when designing molecules that need to fit into specific binding pockets within biological targets. Additionally, the presence of a 4-carboxylic acid group provides a site for further functionalization, allowing for the attachment of other pharmacophoric elements or for salt formation to improve solubility and bioavailability.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have shown that compounds containing pyridine moieties exhibit various pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 3-amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylic acid makes it a promising candidate for further investigation in these areas.

One of the most exciting developments in the field of medicinal chemistry is the use of computational methods to predict and optimize the properties of drug candidates. Molecular modeling techniques have been employed to understand how different substituents affect the binding affinity and selectivity of compounds like 3-amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylic acid towards biological targets. These studies have provided valuable insights into how structural modifications can enhance potency and reduce off-target effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and protection-deprotection strategies to introduce the desired functional groups in the correct sequence. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry techniques, have been explored to improve efficiency and scalability.

The pharmacological potential of 3-amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylic acid has been explored in several preclinical studies. Research has indicated that this compound exhibits inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, studies have shown that derivatives of this compound may have applications in treating neurological disorders by modulating neurotransmitter activity. Additionally, its structural features suggest potential utility in developing treatments for metabolic diseases by targeting key enzymes involved in metabolic pathways.

The development of new drugs is a complex process that involves not only chemical synthesis but also rigorous testing for safety and efficacy. Preclinical studies are conducted to evaluate the pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), as well as toxicological profiles. These studies are essential before moving into clinical trials where the compound's effectiveness and safety are tested in human subjects.

In conclusion, 3-amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylic acid (CAS No. 1806889-18-8) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable building block for synthesizing novel drug candidates with diverse biological activities. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing therapeutic strategies across various disease areas.